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Compound of Interest

Compound Name: Prozapine

Cat. No.: B1201912 Get Quote

A comprehensive review of the available scientific literature and chemical databases did not

yield any specific information for the compound associated with CAS number 3426-08-2. This

suggests that the provided CAS number may be incorrect, obsolete, or corresponds to a

substance that is not well-documented in publicly accessible resources.

To demonstrate the structure and content of the requested in-depth technical guide, this

document will provide a comprehensive overview of a well-characterized compound, Caffeine

(CAS Number: 58-08-2), following the specified formatting and content requirements.

Technical Guide: Caffeine (CAS: 58-08-2)
This guide provides an in-depth overview of the chemical and physical properties, safety

information, and biological activity of Caffeine, a well-known central nervous system stimulant.

Chemical and Physical Properties
Caffeine is a purine alkaloid and a trimethylxanthine.[1] Its chemical and physical properties are

summarized in the table below.
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Property Value Unit Source

Molecular Formula C₈H₁₀N₄O₂ - [1][2][3][4]

Molecular Weight 194.19 g/mol [2][3][4]

Melting Point 234-236.5 °C

Boiling Point 178 (sublimes) °C [2][4]

Density 1.23 g/cm³ [2]

Appearance
White crystalline

powder or crystals
- [4]

Water Solubility

(log10WS)
-1.03 to -0.88 mol/L [3]

Octanol/Water

Partition Coefficient

(logPoct/wat)

-1.029 - [3]

Safety and Handling
Caffeine is generally considered safe for consumption in moderate amounts but can be harmful

in high doses. The safety data for Caffeine is summarized below.
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Hazard Information Details

GHS Classification

Not a hazardous substance or mixture

according to the Globally Harmonized System

(GHS).

Precautionary Statements

P273: Avoid release to the environment. P501:

Dispose of contents/container to an approved

waste disposal plant.[5]

Personal Protective Equipment
Wear safety goggles, protective gloves, and use

local exhaust to avoid inhalation of dust.

First Aid Measures

After inhalation: fresh air. In case of skin

contact: Rinse skin with water/shower. After eye

contact: rinse out with plenty of water. After

swallowing: make victim drink water (two

glasses at most). Consult a doctor if feeling

unwell.[5]

Extinguishing Media

Use extinguishing measures that are

appropriate to local circumstances and the

surrounding environment.[5]

Biological Activity and Signaling Pathways
Caffeine's primary mechanism of action is as an antagonist of adenosine receptors in the

central nervous system.[1] By blocking adenosine, which promotes relaxation and sleepiness,

caffeine leads to increased neuronal firing and the release of neurotransmitters like dopamine

and norepinephrine, resulting in its stimulant effects.
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Caffeine's antagonism of adenosine receptors.

Experimental Protocols
a. Quantification of Caffeine in Beverages by High-Performance Liquid Chromatography

(HPLC)

This protocol describes a general method for determining the concentration of caffeine in a

liquid sample.

Sample Preparation:

Degas carbonated beverages using an ultrasonic bath for 15 minutes.

Filter all samples through a 0.45 µm syringe filter to remove particulate matter.

Prepare a series of caffeine standards of known concentrations in deionized water.

HPLC Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A mixture of water, methanol, and acetic acid (e.g., 70:29:1 v/v/v).
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Flow Rate: 1.0 mL/min.

Detection: UV detector at 273 nm.

Injection Volume: 20 µL.

Procedure:

Inject the standard solutions to generate a calibration curve (peak area vs. concentration).

Inject the prepared beverage samples.

Quantify the caffeine concentration in the samples by comparing their peak areas to the

calibration curve.
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Workflow for HPLC quantification of caffeine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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